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Compound of Interest

Compound Name: Dodonolide

Cat. No.: B1161511 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for the proper disposal of dodonolide, a substance requiring careful handling due to its

potential health and environmental hazards. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment and compliance with waste disposal regulations.

Immediate Safety and Handling Precautions
Dodonolide, also known as dodecylguanidine acetate, presents several hazards that

necessitate stringent safety measures. It is harmful if swallowed, inhaled, or comes into contact

with skin, and it can cause serious eye damage.[1][2] Furthermore, it is classified as very toxic

to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE): Before handling dodonolide, ensure the following PPE

is worn:

Eye Protection: Tightly fitting safety goggles are essential to protect against splashes and the

risk of serious eye injury.[1]

Hand Protection: Wear protective gloves.[1]

Body Protection: Long-sleeved clothing is required to prevent skin contact.[1]
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Respiratory Protection: In case of insufficient ventilation or the generation of dust or

aerosols, use a suitable respiratory apparatus.[1][3]

Engineering Controls: Work with dodonolide should be conducted in a well-ventilated area.[2]

An eyewash station and a safety shower must be readily accessible in the immediate vicinity of

the workstation.[1]

Step-by-Step Disposal Protocol
The disposal of dodonolide and its containers must be managed to mitigate risks to personnel

and the environment. As pesticide wastes are considered hazardous, they must be disposed of

at an approved waste disposal facility.[3][4]

Waste Collection:

Collect all dodonolide waste, including unused product and contaminated materials (e.g.,

pipette tips, gloves, and paper towels), in a designated, properly labeled hazardous waste

container.

Ensure the container is tightly closed when not in use.[3]

Container Rinsing:

Triple rinse empty dodonolide containers with a suitable solvent (e.g., water, if

appropriate for the formulation).

The rinsate from the container cleaning must be collected and treated as hazardous

waste. Do not discharge the rinsate into the sanitary sewer.

Waste Storage:

Store the hazardous waste container in a designated, secure area away from incompatible

materials such as strong acids and bases.[3]

The storage area should be cool and dry.[3]

Waste Disposal:
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Arrange for the collection of the hazardous waste by a licensed environmental waste

management contractor.

Provide the contractor with a completed hazardous waste manifest that accurately

identifies the contents.

Never dispose of dodonolide down the drain or in the regular trash.[2]

Dodonolide Properties and Hazards
The following table summarizes key quantitative data for dodonolide (Dodine).

Property Value Source

Acute Oral Toxicity (LD50) 965 mg/kg (rat) [5]

Physical State Solid (Crystal - Powder) [5]

Color White - Almost white [5]

Melting Point 144°C [5]

Chemical Stability Stable under normal conditions [1]

Incompatible Materials Strong acids, Alkalis [1]

Experimental Protocols Cited
The information presented in this document is based on established safety data sheets for

dodonolide (Dodine). No experimental protocols are cited.

Dodonolide Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of dodonolide
waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1161511?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

